N-[2-(3,4-dichlorophenyl)-2-methylpropyl]-3-hydroxypiperidine-1-carboxamide

• IUPAC Name: N-[2-(3,4-dichlorophenyl)-2-methylpropyl]-3-hydroxypiperidine-1-carboxamide
• InChI: InChI=1S/C16H22Cl2N2O2/c1-16(2,11-5-6-13(17)14(18)8-11)10-19-15(22)20-7-3-4-12(21)9-20/h5-6,8,12,21H,3-4,7,9-10H2,1-2H3,(H,19,22)
• InChI Key: NUFVRFWMAAFSML-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)N1CCCC(C1)O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H22Cl2N2O2
• Molecular Weight: 345.3 g/mol

Description

N-[2-(3,4-dichlorophenyl)-2-methylpropyl]-3-hydroxypiperidine-1-carboxamide, commonly known as U-47700, is a synthetic opioid that was first synthesized in the 1970s. It has gained popularity in recent years due to its potent analgesic effects and ease of synthesis. However, its use has been associated with numerous adverse effects, including addiction and overdose.

Mechanism of Action

U-47700 acts as a full agonist at the mu-opioid receptor, producing analgesia, sedation, and euphoria. It also has affinity for the delta-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects
U-47700 produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and pupillary constriction. It also has the potential to produce addiction and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

U-47700 has several advantages as a tool for scientific research, including its high potency and selectivity for the mu-opioid receptor. However, its use is associated with numerous limitations, including its potential for abuse and addiction, and the risk of overdose.

Future Directions

There are several potential future directions for research involving U-47700. These include investigating its effects on other opioid receptors, as well as its potential for use in the treatment of opioid addiction. Additionally, further research is needed to better understand the mechanisms underlying its adverse effects, and to develop strategies for mitigating these effects.
In conclusion, U-47700 is a synthetic opioid that has gained popularity in recent years due to its potent analgesic effects and ease of synthesis. It has been extensively used in scientific research as a tool for investigating the opioid receptor system, but its use is associated with numerous adverse effects, including addiction and overdose. Further research is needed to better understand the mechanisms underlying its effects and to develop strategies for mitigating its adverse effects.

Synthesis Methods

U-47700 can be synthesized through a multi-step process involving the reaction of 4-chlorobenzaldehyde with 2-methyl-3-chloropropionitrile, followed by reduction with lithium aluminum hydride and subsequent reaction with piperidine-3-carboxylic acid.

Scientific Research Applications

U-47700 has been used extensively in scientific research as a tool for investigating the opioid receptor system. It has been shown to bind to the mu-opioid receptor with high affinity, producing potent analgesic effects similar to those of morphine.